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Compound of Interest

Compound Name: Pigment Red 264

Cat. No.: B1384101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of C.I. 561300, a high-performance diketopyrrolopyrrole (DPP) pigment also known

as Pigment Red 264. This document details its molecular characteristics, summarizes key

quantitative data, outlines experimental methodologies for its synthesis and analysis, and

presents visual representations of its synthesis workflow and potential biological interactions.

Molecular and Chemical Identity
C.I. 561300 is a synthetic organic pigment belonging to the diketopyrrolopyrrole (DPP) class,

renowned for their exceptional lightfastness, thermal stability, and vibrant color.[1][2] The

systematic name for this compound is 3,6-bis([1,1'-biphenyl]-4-yl)-2,5-dihydropyrrolo[3,4-

c]pyrrole-1,4-dione.[2]
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Identifier Value

C.I. Name 561300

Common Name Pigment Red 264

CAS Number 88949-33-1[3]

Molecular Formula C₃₀H₂₀N₂O₂[2][4][5]

Molecular Weight 440.49 g/mol [2][4][5]

Chemical Group Diketo-pyrrolo-pyrrole (DPP)[3]

Physicochemical Properties
Pigment Red 264 exhibits a range of properties that make it suitable for demanding

applications. The following table summarizes key quantitative data gathered from various

technical sources.

Property Value Source(s)

Appearance Red powder [6]

Color Shade Bluish Red [3][6]

Density 1.38 g/cm³ [3][6]

Specific Surface Area 31.4 m²/g [3]

Oil Absorption 50-60 ml/100g [3][6]

Heat Resistance 300-320 °C [3]

Light Fastness 8 (on a scale of 1-8) [3]

Acid Resistance 5 (on a scale of 1-5) [3]

Alkali Resistance 5 (on a scale of 1-5) [3]

Migration Resistance 5 (on a scale of 1-5) [3]

Experimental Protocols
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Synthesis of Diketopyrrolopyrrole (DPP) Pigments
The synthesis of DPP pigments, including Pigment Red 264, generally involves the

condensation of a succinate derivative with an appropriate nitrile in the presence of a strong

base.[2][7]

A common synthetic route for DPP pigments involves the following conceptual steps:

Reaction of an Aryl Nitrile with Diethyl Succinate: The core DPP structure is typically formed

by the reaction of an aryl nitrile with diethyl or diisopropyl succinate. This reaction is

conducted in the presence of a strong base.[7]

Cyclization: The initial reaction is followed by a cyclization step to form the characteristic

fused heterocyclic system of the DPP chromophore.[2]

Functionalization: For Pigment Red 264, the synthesis would specifically involve precursors

that introduce the biphenyl-4-yl moieties at the 3 and 6 positions of the DPP core.[2]

Post-Synthesis Processing: The crude pigment undergoes further processing to achieve the

desired particle size, crystal morphology, and surface properties for specific applications.[1]

A more specific method for creating derivatives involves modifying an existing DPP pigment.

For instance, new DPP dyes can be synthesized from the commercially available Pigment Red

254. This process includes an initial N-alkylation to improve solubility, followed by a Suzuki-

Miyaura cross-coupling reaction with boronic acid derivatives to introduce new functional

groups.[7]

Spectroscopic Characterization
The electronic and optical properties of Pigment Red 264 are primarily investigated using

absorption and reflectance spectroscopy.

UV-Visible-Near Infrared (UV-Vis-NIR) Spectroscopy: This technique is employed to

measure the absorption, transmission, or reflectance of light in the ultraviolet, visible, and

near-infrared regions. The resulting spectrum reveals the wavelengths of light the pigment

absorbs, which is fundamental to understanding its color.[1]
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Structural Analysis
The precise three-dimensional arrangement of molecules in the solid state is determined using

X-ray crystallography.

Single-Crystal X-ray Diffraction: This method provides detailed information about the crystal

structure of Pigment Red 264, revealing it to crystallize in the triclinic system.[1] This

structural information is crucial for understanding the pigment's stability and performance.

Visualizations
Synthesis and Processing Workflow
The following diagram illustrates a generalized workflow for the synthesis and refinement of

DPP pigments like C.I. 561300.
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Generalized synthesis and processing workflow for DPP pigments.
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Potential Biological Interactions
While primarily an industrial pigment, research indicates potential interactions of Pigment Red
264 with biological molecules. The diagram below depicts these interactions.
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Potential biological interactions of Pigment Red 264.

It has been observed that Pigment Red 264 can bind to serum albumin, which may affect the

transport and distribution of other substances in the body.[8] Furthermore, its interaction with

cytochrome P450 enzymes could potentially alter drug metabolism.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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